amine CAS No. 1565625-45-7](/img/structure/B1381444.png)
[(4-Tert-butylcyclohexyl)methyl](methoxy)amine
Overview
Description
[(4-Tert-butylcyclohexyl)methyl](methoxy)amine is a useful research compound. Its molecular formula is C12H25NO and its molecular weight is 199.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cyclohexene Oxide and Carbon Dioxide Copolymerization
(4-Tert-butylcyclohexyl)methylamine and its derivatives have been utilized in the field of polymer chemistry. For instance, amine-bis(phenolate) chromium(III) chloride complexes, which are related in structure to (4-Tert-butylcyclohexyl)methylamine, catalyze the copolymerization of cyclohexene oxide and carbon dioxide to yield low molecular weight polycarbonates with narrow dispersities. This process is pivotal in creating biodegradable plastics and reducing CO2 emissions, showcasing the compound's potential in sustainable materials science (Devaine-Pressing, Dawe, & Kozak, 2015).
Cycloaddition Reactions for Organic Synthesis
In organic synthesis, derivatives of (4-Tert-butylcyclohexyl)methylamine have been explored for their reactivity in cycloaddition reactions. A notable example includes the use of 1-Dimethylamino-3-tert-butyldimethylsiloxy-1,3-butadiene in cycloaddition with methyl acrylate to produce cyclohexenone derivatives. This methodology opens avenues for the synthesis of complex organic molecules with potential applications in pharmaceuticals and agrochemicals (Kozmin, He, & Rawal, 2003).
Synthesis of N-Heterocyclic Amines
The compound and its variants have also been employed in the synthesis of N-heterocyclic amines, such as 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. These compounds are valuable intermediates in pharmaceuticals, demonstrating the compound's utility in drug development and chemical biology (Becerra, Rojas, & Castillo, 2021).
Asymmetric Synthesis of Amines
(4-Tert-butylcyclohexyl)methylamine derivatives serve as critical intermediates in the asymmetric synthesis of amines, highlighting their importance in producing chiral compounds essential for various applications, including medicinal chemistry and material science (Ellman, Owens, & Tang, 2002).
Properties
IUPAC Name |
1-(4-tert-butylcyclohexyl)-N-methoxymethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25NO/c1-12(2,3)11-7-5-10(6-8-11)9-13-14-4/h10-11,13H,5-9H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCWUNTNFCZWMHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)CNOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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